Cas no 2092226-79-2 (1-(2-Oxopropyl)-1H-pyrrole-3-carboxylic acid)

• Product Name: 1-(2-Oxopropyl)-1H-pyrrole-3-carboxylic acid
• CAS No: 2092226-79-2
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 5047535
• Update Time: 2025-10-29

1-(2-Oxopropyl)-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-oxopropyl)-1H-pyrrole-3-carboxylic acid
• 1-(2-oxopropyl)pyrrole-3-carboxylic acid
• 1-(2-Oxopropyl)-1H-pyrrole-3-carboxylic acid

• Inchi： 1S/C8H9NO3/c1-6(10)4-9-3-2-7(5-9)8(11)12/h2-3,5H,4H2,1H3,(H,11,12)
• InChI Key： YTSLDEDQBIBDBN-UHFFFAOYSA-N
• SMILES： O=C(C)CN1C=CC(C(=O)O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 0
• Topological Polar Surface Area: 59.3

Additional information on 1-(2-Oxopropyl)-1H-pyrrole-3-carboxylic acid

1-(2-Oxopropyl)-1H-pyrrole-3-carboxylic Acid: A Comprehensive Overview

1-(2-Oxopropyl)-1H-pyrrole-3-carboxylic acid, also known by its CAS number 2092226-79-2, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This molecule is characterized by its unique structure, which combines a pyrrole ring with a carboxylic acid group and an oxopropyl substituent. The compound has garnered attention due to its potential applications in drug development, as well as its role in various chemical reactions and synthesis pathways.

The chemical structure of 1-(2-Oxopropyl)-1H-pyrrole-3-carboxylic acid is notable for its conjugated system, which contributes to its electronic properties. The pyrrole ring, a five-membered aromatic heterocycle containing one nitrogen atom, is a key feature of this molecule. The presence of the carboxylic acid group at the 3-position introduces acidity and enhances the molecule's reactivity in various chemical environments. Additionally, the 2-oxopropyl substituent adds a ketone functionality, which can participate in enamine or enolate chemistry, further expanding the compound's versatility.

Recent studies have highlighted the potential of 1-(2-Oxopropyl)-1H-pyrrole-3-carboxylic acid in drug design. Researchers have explored its ability to act as a scaffold for bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The compound's unique electronic and steric properties make it an attractive candidate for modifying drug candidates to improve their pharmacokinetic profiles.

In terms of synthesis, 1-(2-Oxopropyl)-1H-pyrrole-3-carboxylic acid can be prepared through various routes, including condensation reactions and oxidative coupling. One common method involves the reaction of pyrrole derivatives with aldehydes or ketones under appropriate conditions. The use of transition metal catalysts has been shown to enhance the efficiency of these reactions, leading to higher yields and purer products.

The physical properties of this compound are also worth noting. Its melting point and solubility characteristics make it suitable for use in both organic and aqueous environments. These properties are particularly advantageous in pharmaceutical applications, where compounds must often dissolve in specific solvents or remain stable under physiological conditions.

Furthermore, 1-(2-Oxopropyl)-1H-pyrrole-3-carboxylic acid has been studied for its role in materials science. Its ability to form coordination complexes with metal ions has led to investigations into its potential use in catalysis and as a building block for functional materials. Recent research has focused on its application in metal-organic frameworks (MOFs) and other porous materials, where it can serve as a ligand to stabilize metal centers.

In conclusion, 1-(2-Oxopropyl)-1H-pyrrole-3-carboxylic acid is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, reactivity, and physical properties make it an invaluable tool for researchers in organic chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in both academic research and industrial applications.